![molecular formula C6H9N7O B6278461 N-(3-azidopropyl)-1H-1,2,3-triazole-4-carboxamide CAS No. 1421518-65-1](/img/no-structure.png)
N-(3-azidopropyl)-1H-1,2,3-triazole-4-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“N-(3-azidopropyl)-1H-1,2,3-triazole-4-carboxamide” is also known as Biotin-azide . It is a form of biotin with a terminal azide group . Biotin-azide can be used to prepare various biotinylated conjugates via Click Chemistry .
Molecular Structure Analysis
The molecular formula of “this compound” is C13H22N6O2S . It is a solid substance with a white to almost white appearance .Chemical Reactions Analysis
“this compound” contains an Azide group and can undergo copper-catalyzed azide-alkyne cycloaddition reaction (CuAAc) with molecules containing Alkyne groups . Strain-promoted alkyne-azide cycloaddition (SPAAC) can also occur with molecules containing DBCO or BCN groups .Physical And Chemical Properties Analysis
“this compound” is a solid substance with a white to almost white appearance . Its molecular formula is C13H22N6O2S . The melting point is between 166.0 to 170.0 °C .properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for N-(3-azidopropyl)-1H-1,2,3-triazole-4-carboxamide involves the reaction of propargyl amine with sodium azide to form 3-azidopropylamine, which is then reacted with ethyl chloroformate to form N-(3-azidopropyl) carbamate. This intermediate is then reacted with sodium azide and copper (I) sulfate to form the desired product, N-(3-azidopropyl)-1H-1,2,3-triazole-4-carboxamide.", "Starting Materials": [ "Propargyl amine", "Sodium azide", "Ethyl chloroformate", "Copper (I) sulfate" ], "Reaction": [ "Step 1: Propargyl amine is reacted with sodium azide in DMF at room temperature to form 3-azidopropylamine.", "Step 2: 3-azidopropylamine is then reacted with ethyl chloroformate in THF at 0°C to form N-(3-azidopropyl) carbamate.", "Step 3: N-(3-azidopropyl) carbamate is then reacted with sodium azide and copper (I) sulfate in DMF at 80°C to form N-(3-azidopropyl)-1H-1,2,3-triazole-4-carboxamide." ] } | |
CAS RN |
1421518-65-1 |
Molecular Formula |
C6H9N7O |
Molecular Weight |
195.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.